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Fangchinoline has limited solubility in water, so preparing a concentrated stock solution in an organic

solvent is a standard first step. The table below summarizes the solubility information and common

preparation methods gathered from the literature.

Property/Method Details Source / Reference

General Solubility Soluble in chloroform and methanol; slightly
soluble in water [1].

Manufacturer (BioCrick)

Recommended Solvent Dimethyl sulfoxide (DMSO) Multiple research studies
[2] [3] [4]

Common Stock
Concentration

100 mM [4] Toxicology in Vitro (2024)

Storage Condition Stock solutions should be stored protected
from light [5].

Manufacturer
(InvivoChem)
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The following diagram outlines the standard workflow for preparing and using fangchinoline in cell culture

experiments, based on common protocols from the search results.

Start Preparation

Dissolve powder in DMSO
(Common stock: 100 mM)

Vortex and sonicate
if necessary

Store stock solution
at -20°C protected from light

Dilute stock in cell culture media
(Ensure final DMSO ≤ 0.1%)

Note: Warm stock to 37°C and
briefly sonicate if precipitation occurs

after storage

Use in cell treatment

Click to download full resolution via product page

Key Experimental Protocols from Literature

The table below lists specific examples of how fangchinoline has been prepared and used in recent peer-

reviewed studies. This can serve as a practical reference for designing your own experiments.
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Study Focus
Reported
Stock
Solution

Final Working
Concentrations

Cell Lines / Models
Used

Citation

Osteoporosis (in
vitro)

Not specified 0.5 µM, 1 µM Bone marrow
macrophages (BMMs)

from mice [2]

Int J Biol Sci
(2020)

Chronic

Myelogenous
Leukemia

Dissolved in

DMSO

0.1 - 10 µM K562 human chronic

myelogenous leukemia
cells [3]

Exp Ther Med
(2013)

Mouse Oocyte
Meiosis

100 mM in
DMSO

50 - 300 µM Mouse oocytes [4] Toxicol In Vitro
(2024)

Bladder Cancer
(in vitro)

Not specified 2.5 - 40 µM T24 and 5637 bladder
cancer cells [5]

InvivoChem
(Citing PLoS

One)

Important Considerations for Your Experiments

Solvent Toxicity Control: It is crucial to include a vehicle control group in your experiments. Treat

control cells with the same volume of DMSO used in your highest fangchinoline treatment group to
ensure any observed effects are due to the compound and not the solvent. The final DMSO

concentration should typically not exceed 0.1% [3].
Monitoring Precipitation: If your working solution in cell culture media becomes cloudy, it indicates

precipitation. Gently warming the solution to 37°C and agitating may help re-dissolve the compound.
Dose-Response Relationships: The effective concentration of fangchinoline varies significantly

depending on the biological system and assay. The cited studies show working concentrations
ranging from sub-micromolar to hundreds of micromolar, highlighting the need for careful dose-

response experiments in your specific model [2] [3] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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